1-Ethyl-2-methyl-5-phenyl-1h-pyrrole-3-carboxylic acid

• IUPAC Name: 1-ethyl-2-methyl-5-phenylpyrrole-3-carboxylic acid
• InChI: InChI=1S/C14H15NO2/c1-3-15-10(2)12(14(16)17)9-13(15)11-7-5-4-6-8-11/h4-9H,3H2,1-2H3,(H,16,17)
• InChI Key: MZWAEZCLYPDAIQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=C1C2=CC=CC=C2)C(=O)O)C
• Molecular Formula: C14H15NO2
• DSSTOX Substance ID: DTXSID90357378
• Molecular Weight: 229.27 g/mol
• CAS RN: 724744-76-7

Description

1-Ethyl-2-methyl-5-phenyl-1H-pyrrole-3-carboxylic acid, commonly referred to as EMPCA, is an organic compound that has been studied extensively due to its wide range of applications in the scientific research field. EMPCA is a synthetic compound with a molecular weight of 256.3 g/mol and a melting point of 145-147°C. It is a crystalline solid with a white to off-white color, and is insoluble in water.

Scientific Research Applications

• Synthesis of Hybrid Molecules:

  • Ethyl 1-aryl-4,5-dioxo-2-phenyl-4,5-dihydro-1H-pyrrole-3-carboxylates have been used in the synthesis of hybrid molecules involving tetronic acid. This reaction leads to the formation of compounds like ethyl 1-aryl-4,4-bis(4-hydroxy-2-oxo-2,5-dihydrofuran-3-yl)-5-oxo-2-phenyl-4,5-dihydro-1H-pyrrole-3-carboxylates, showcasing the compound's versatility in creating complex molecular structures (Kamalova et al., 2018).

• Chemosensor Development:

  • A new colorimetric chemosensor (Ethyl(E)-4-(2-(3-methyl-4-((E)-phenyldiazenyl)-1H-pyrazol-5-yl)hydrazono)-5-oxo-2-phenyl-4.5-dihydro-1H-pyrrole-3-carboxylate) (APHPES) was synthesized. This compound has significant applications in the selective detection of metal ions like Cu2+, Zn2+, and Co2+, showing a color change in response to these ions in different pH conditions. The structure was confirmed using various spectroscopic methods, and its high sensitivity towards these metal cations was demonstrated (Aysha et al., 2021).

• Structural and Spectral Investigations:

  • The compound has been the subject of structural and spectral investigations, focusing on its derivatives like 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid. These studies utilize experimental and theoretical approaches, including spectroscopic techniques and X-ray diffraction, providing valuable insights into its structural properties and potential applications (Viveka et al., 2016).

• Spiro Heterocyclization:

  • The compound is used in spiro heterocyclization processes to produce various heterocyclic systems, demonstrating its utility in synthesizing novel compounds with potential pharmacological applications. This includes the formation of structures like 6-amino-3-methyl-2′-oxo-1,5′-diphenyl-5-cyano-1′,2′dihydro-1H-spiro[pyrano[2,3-c]pyrazole-4,3′-pyrroles], indicating its potential in creating bioactive molecules (Dmitriev et al., 2014).

• Pharmacological Activity:

  • Studies have focused on synthesizing new substituted 1H-1-pyrrolylcarboxamides with potential pharmacological interest. This involves using derivatives of 1-Ethyl-2-methyl-5-phenyl-1h-pyrrole-3-carboxylic acid as N-acylating agents, highlighting its significance in the development of new pharmacologically active compounds (Bijev et al., 2003).